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Compound of Interest

Compound Name: (S)-1,1,1-Trifluoro-2-propanol

Cat. No.: B1588066

An In-Depth Technical Guide to the Safe Handling of (S)-1,1,1-Trifluoro-2-propanol

Introduction: Understanding (S)-1,1,1-Trifluoro-2-
propanol

(S)-1,1,1-Trifluoro-2-propanol (CAS No: 3539-97-7) is a chiral fluorinated alcohol increasingly
utilized by researchers and drug development professionals.[1][2] Its unique properties as a
solvent, catalyst, and synthetic intermediate make it a valuable component in the synthesis of
pharmaceuticals, agrichemicals, and other complex organic compounds.[1][3] However, its
chemical characteristics, particularly its high flammability and irritant properties, necessitate a
robust understanding and implementation of stringent safety protocols.

This guide provides a comprehensive overview of the safety and handling precautions for
(S)-1,1,1-Trifluoro-2-propanol, grounded in established safety data and best laboratory
practices. The causality behind each recommendation is explained to ensure a culture of safety
and self-validation within the laboratory environment.

Section 1: Hazard Identification and GHS
Classification

A thorough risk assessment begins with a clear understanding of the inherent hazards.
(S)-1,1,1-Trifluoro-2-propanol is classified as a hazardous substance under the Globally
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Harmonized System (GHS). The primary risks involve flammability and irritation to the skin,
eyes, and respiratory system.[4][5][6]

GHS Hazard Summary

The following table summarizes the GHS classification for (S)-1,1,1-Trifluoro-2-propanol. It is
imperative that all personnel handling this substance are familiar with these pictograms and
their meanings.

Pictogram GHS Classification Hazard Statement

H225: Highly flammable liquid

& Flammable Liquids, Category 2
and vapor[4][5][6]

Skin Corrosion/Irritation,

Category 2

H315: Causes skin irritation[4]
[51[6]

Serious Eye Damage/Eye
Irritation, Category 2A

H319: Causes serious eye
irritation[4][5][6]

Specific Target Organ Toxicity ]
H335: May cause respiratory

| — Single Exposure, Catego
: J P o irritation[4][5][6]

3 (Respiratory System)

Interpretation of Hazards for Laboratory Practice

e H225: Highly Flammable Liquid and Vapor: This is arguably the most critical immediate
hazard. With a flash point of approximately 18.3°C (64.9°F), this substance can ignite at
typical room temperatures from sparks, hot surfaces, or open flames.[6] Vapors are denser
than air and can travel a considerable distance to an ignition source and "flash back."[7][8]
This necessitates the use of intrinsically safe, explosion-proof equipment and strict
avoidance of all ignition sources.

e H315 & H319: Skin and Eye Irritation: Direct contact can cause significant irritation, redness,
and discomfort.[9] Prolonged skin contact should be avoided, and any contamination of the
eyes must be treated as a serious incident requiring immediate and prolonged irrigation.[4]
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» H335: Respiratory Irritation: Inhalation of vapors can irritate the respiratory tract.[9][10]
Therefore, handling must occur in a well-ventilated area, preferably within a certified
chemical fume hood, to keep vapor concentrations below exposure limits.

Section 2: Physicochemical Properties for Risk
Assessment

Understanding the physical properties of a chemical is fundamental to predicting its behavior
and managing risks effectively.

Property Value Source
Molecular Formula CsHsFsO [1][5]
Molecular Weight 114.07 g/mol [5][11]
Appearance Colorless liquid [1][5]
Boiling Point 81-82 °C (lit.) [11][12]
Density 1.259 g/mL at 25 °C (lit.) [11][12]
Flash Point 18.3 °C (64.9 °F) - closed cup [6]
Solubility Fully miscible in water [12][13]

Section 3: Hierarchy of Controls for Exposure
Prevention

A systematic approach to safety prioritizes the most effective control measures. The "Hierarchy
of Controls" is a fundamental concept in chemical safety that provides a framework for
minimizing risk. This is visualized in the diagram below.
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Hierarchy of Safety Controls for (S)-1,1,1-Trifluoro-2-propanol

Elimination
(Not feasible - compound is required)

|
|
| Most
:Effective

Substitution
(Difficult due to unique properties)

Engineering Controls
* Chemical Fume Hood
 Explosion-proof ventilation
» Grounded equipment

Administrative Controls
 Standard Operating Procedures (SOPS)
 Safety Training
* Restricted Access Areas

|
|
| Least

:Effective

Personal Protective Equipment (PPE)
* Flame-retardant lab coat

» Chemical splash goggles
» Chemical-resistant gloves

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls: The First Line of Defense
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Engineering controls are designed to remove the hazard at the source, before it comes into
contact with the worker.

Ventilation: All handling of (S)-1,1,1-Trifluoro-2-propanol must be conducted in a well-
ventilated area. A properly functioning chemical fume hood is mandatory to control exposure
to vapors.[14][15] The ventilation system should be explosion-proof.[7]

Ignition Source Control: All sources of ignition—including open flames, sparks from electrical
equipment, and static discharge—must be strictly eliminated from the handling area.[7][9]
Use only non-sparking tools and explosion-proof electrical equipment.[7][14]

Static Electricity: To prevent the buildup of electrostatic charge, which can serve as an
ignition source, all metal containers and equipment must be grounded and bonded during
transfer operations.[7][14]

Personal Protective Equipment (PPE): The Final Barrier

PPE is required for all handling procedures, even when engineering controls are in place.

o Eye and Face Protection: Use chemical safety goggles that conform to NIOSH (US) or EN
166 (EU) standards.[9] For operations with a higher risk of splashing, a face shield should be
worn in addition to goggles.[9]

Skin Protection:

o Gloves: Wear chemical-resistant gloves. Gloves must be inspected for integrity before
each use. Use proper glove removal technique to avoid skin contact.[9]

o Clothing: A flame-retardant lab coat or impervious clothing is essential.[9] Ensure that no
skin is exposed.

Respiratory Protection: Under normal operating conditions within a fume hood, respiratory
protection is not typically required. However, if engineering controls fail or for emergency
response, a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges is necessary.[9]
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Section 4: Protocols for Safe Handling, Storage, and
Disposal
Step-by-Step Handling Protocol

» Pre-Handling Check: Before starting, ensure all engineering controls (fume hood, grounding)
are operational. Confirm the location of the nearest safety shower and eyewash station.[7]

e Don PPE: Put on all required PPE as detailed in Section 3.2.

e Grounding: Securely ground and bond the container before opening and during any transfer
of the liquid.[7]

o Dispensing: Perform all transfers and manipulations within the chemical fume hood. Avoid
splashing and generating mists.

o Closure: After use, ensure the container is tightly sealed.[9][10]

e Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and
water after handling is complete.[9]

Storage Protocol

e Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][9]
o Keep containers tightly closed and upright to prevent leakage.[9]

e The storage area must be free of ignition sources and separated from incompatible
materials, such as strong oxidizing agents.[1][7][13]

o Store in a locked cabinet or area accessible only to authorized personnel.[9]

Disposal Protocol

o Waste Classification: (S)-1,1,1-Trifluoro-2-propanol and any contaminated materials are
considered hazardous waste.
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o Collection: Collect surplus and non-recyclable solutions in their original containers or

approved waste containers. Do not mix with other waste.[9]

» Disposal: Arrange for disposal through a licensed professional waste disposal company. All

disposal must be in accordance with local, regional, and national environmental regulations.

[9][10] Handle uncleaned empty containers as you would the product itself.[9]

Section 5: Emergency Procedures

Immediate and correct response to an emergency is critical to minimizing harm.

First Aid Measures

Exposure Route

Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[7][16]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap for
at least 15 minutes. Seek medical attention if

irritation occurs or persists.[4][16]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate
medical attention.[4][16]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.[9][16]

Note: Always show the Safety Data Sheet (SDS)

to the attending medical professional.[9]

Fire-Fighting Protocol
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o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide
(CO2).[10][16] Water spray can be used to cool unopened containers.[9]

o Unsuitable Media: Do NOT use a direct water jet, as it may spread the fire.[9]

o Specific Hazards: The substance is highly flammable. Vapors can form explosive mixtures
with air.[8] Hazardous decomposition products formed under fire conditions include carbon
oxides and hydrogen fluoride.[7][9]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[9][16]

Accidental Release (Spill) Protocol

Evacuate: Immediately evacuate personnel from the spill area.
« |solate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[9]

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[9][10]

» Absorption: Contain and collect the spillage with a non-combustible, inert absorbent material
(e.g., sand, earth, vermiculite).[9]

e Collection: Place the absorbed material into a suitable, closed container for disposal
according to regulations.[10]

» Personal Protection: Ensure all personnel involved in the cleanup are wearing the
appropriate PPE as described in Section 3.2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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